N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H15N7OS2/c1-12-2-3-15-16(10-12)30-19(22-15)23-18(28)11-29-20-25-24-17-5-4-14(26-27(17)20)13-6-8-21-9-7-13/h2-10H,11H2,1H3,(H,22,23,28)
• InChI Key: XYYXAIICVIDUAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C4N3N=C(C=C4)C5=CC=NC=C5
• Molecular Formula: C20H15N7OS2
• Molecular Weight: 433.5 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H15N7OS2 and its molecular weight is 433.51. The purity is usually 95%.
BenchChem offers high-quality N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Insecticidal Assessment

One study involved the synthesis of various heterocycles, including this compound, for potential insecticidal applications against the cotton leafworm, Spodoptera littoralis. The study highlighted the versatility of certain precursors in generating a wide array of heterocyclic compounds with potential insecticidal properties (Fadda et al., 2017).

Antimicrobial Evaluation

Another research avenue explored the antimicrobial activity of new thienopyrimidine derivatives, where similar chemical frameworks were synthesized and evaluated against various microbial strains. This research underscores the potential of such compounds in developing new antimicrobial agents (Bhuiyan et al., 2006).

Molecular Docking and Screening

Further studies have looked into the molecular docking and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives for antimicrobial and antioxidant activity. This research signifies the importance of computational methods in evaluating the bioactivity potential of such compounds (Flefel et al., 2018).

Synthesis of Eosinophil Infiltration Inhibitors

Compounds with a fused pyridazine framework have been synthesized and evaluated for their antihistaminic activity and inhibitory effect on eosinophil infiltration, demonstrating the therapeutic potential of such chemical structures in addressing allergic responses and inflammation (Gyoten et al., 2003).

Biochemical Impacts as Insecticidal Agents

Another study focused on the synthesis, characterization, and biochemical impacts of new bioactive sulfonamide thiazole derivatives, incorporating a moiety similar to the compound of interest for use as insecticidal agents against Spodoptera littoralis. This research provides insights into the toxicological and biochemical parameters crucial for developing effective insecticides (Soliman et al., 2020).